A new-AIE-ligand-based metal–organic framework “turn-on” sensor with extremely high sensitivity†

New Journal of Chemistry Pub Date: 2023-08-14 DOI: 10.1039/D3NJ02818F

Abstract

Excessive Fe3+ and Bi3+ can cause serious hazards to human-beings and microorganisms. However, it remains a great challenge to exploit more efficient methods to detect them. In this work, a two-dimensional (2-D) metal–organic framework (MOF) [Cd(3-L)(NDA)(H2O)]n (1) (3-L = 3,3′-((9H-fluoren-9-ylidene)-methylene)dipyridine; H2NDA = 1,4-naphthalenedicarboxylic acid) was successfully fabricated by a new fluorenyl-containing aggregation-induced emission (AIE) functional ligand. 1 features a 2-D (4,4) network, and good water and thermal stabilities. In its stacking structure, the fluorene rings from neighboring layers overlap with each other in the opposite direction, and show very weak π–π interactions. Accordingly, 1 exhibits superior luminescence enhancement (“turn-on”) sensing of Fe3+ and Bi3+ with extremely high sensitivity in aqueous media. The detection limits of 1 for Fe3+ and Bi3+ are 4.86 × 10−4 and 1.87 × 10−5 mM, respectively, which are significantly lower than the corresponding reported works (only 23.6% and 0.8%). Interestingly, it has obviously enhanced Bi3+ detecting ability because of the larger ionic radius of Bi3+. More importantly, this is the first MOF-based “turn-on” sensor for Bi3+ reported to date.

Graphical abstract: A new-AIE-ligand-based metal–organic framework “turn-on” sensor with extremely high sensitivity
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